Cas no 1188158-87-3 (6-Methyl-2-(trifluoromethyl)benzo[d]thiazole)

6-Methyl-2-(trifluoromethyl)benzo[d]thiazole structure
1188158-87-3 structure
Product Name:6-Methyl-2-(trifluoromethyl)benzo[d]thiazole
CAS No:1188158-87-3
MF:C9H6F3NS
MW:217.210851192474
CID:2893122
PubChem ID:84622527
Update Time:2025-04-21

6-Methyl-2-(trifluoromethyl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

    • 1188158-87-3
    • 6-Methyl-2-(trifluoromethyl)benzo[d]thiazole
    • SCHEMBL17547128
    • CYBOCWUHPCSUEB-UHFFFAOYSA-N
    • Inchi: 1S/C9H6F3NS/c1-5-2-3-6-7(4-5)14-8(13-6)9(10,11)12/h2-4H,1H3
    • InChI Key: CYBOCWUHPCSUEB-UHFFFAOYSA-N
    • SMILES: S1C(C(F)(F)F)=NC2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 217.01730486Da
  • Monoisotopic Mass: 217.01730486Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 41.1Ų

6-Methyl-2-(trifluoromethyl)benzo[d]thiazole Pricemore >>

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Alichem
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